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Experimental Protocols for Key Studies

The methodologies from the two primary research articles are detailed below:

¢ Study on Grass Carp [1]

o Diet Preparation: The all-plant protein basal diet was formulated to be isolipidic and
isonitrogenous with a fishmeal control diet. DMPT was added to the basal diet at graded levels
(0, 150, 300, 450, 600, and 750 mg/kg).

o Feeding Trial: The trial lasted for 8 weeks. Fish were fed to satiation multiple times daily.

o Sample Collection: At the end of the trial, the intestine was dissected and sampled. Digestive
enzyme activities were analyzed from intestinal tissues.

o Data Analysis: Growth performance indices like percent weight gain (PWG) and feed intake
(F1) were calculated. The appropriate DMPT supplementation level was estimated using
guadratic regression analysis based on these indices.

e Study on Hucho taimen [2]

o Diet Preparation: A basic diet with 128 mg/kg of Myo-inositol (MI) was used as the control. Ml
was supplemented at six different levels (0, 100, 200, 400, 600, 800 mg/kg), resulting in total
calculated levels from 128 to 928 mg/kg.

o Feeding Trial: An 8-week feeding trial was conducted with fish fed four times a day. The daily
ration was adjusted biweekly based on fish weight.

o Sample Collection & Analysis: After the trial, the pyloric caeca were collected. Digestive
enzyme activities were measured, and the data were analyzed to determine the optimal Ml
level using broken-line regression.

Proposed Mechanism of Action for DMPT

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S0044848619306143
https://www.mdpi.com/2410-3888/8/12/567
https://www.smolecule.com/products/s574715?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

The research on grass carp suggests that the enhancement of digestive capacity is linked to the improvement

of intestinal structural integrity [1]. The proposed mechanism can be visualized as follows:
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Interpretation of Available Evidence

¢ Limited Comparative Data: The available studies primarily focus on establishing the efficacy and
optimal dosage of DMPT itself, rather than conducting head-to-head comparisons with other feeding
stimulants or digestive enhancers.

o Context-Dependent Effects: The effectiveness of DMPT is influenced by factors such as diet
composition (e.g., all-plant protein diets) and species, making broad comparisons challenging.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S0044848619306143
https://www.smolecule.com/products/s574715?utm_src=pdf-body-img
https://www.smolecule.com/products/s574715?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

e Research Focus: The current evidence is strongest for aquatic animals, particularly various carp
and trout species. Data on mammals or humans is not present in these search results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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